N-(2,4-dimethoxyphenyl)-N'-(3-methyl-2-pyridinyl)thiourea

• IUPAC Name: 1-(2,4-dimethoxyphenyl)-3-(3-methylpyridin-2-yl)thiourea
• InChI: InChI=1S/C15H17N3O2S/c1-10-5-4-8-16-14(10)18-15(21)17-12-7-6-11(19-2)9-13(12)20-3/h4-9H,1-3H3,(H2,16,17,18,21)
• InChI Key: VUNXUJWCGQLSKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)NC(=S)NC2=C(C=C(C=C2)OC)OC
• Molecular Formula: C15H17N3O2S
• Molecular Weight: 303.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-N'-(3-methyl-2-pyridinyl)thiourea, also known as DMPT, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. DMPT is a thiourea derivative that has been shown to have various biochemical and physiological effects, making it a promising compound for further research.

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxyphenyl)-N'-(3-methyl-2-pyridinyl)thiourea is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins involved in cell growth and proliferation. This compound has been shown to inhibit the activity of histone deacetylases, which play a role in the regulation of gene expression. By inhibiting histone deacetylases, this compound may be able to alter gene expression and prevent the growth of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been found to inhibit angiogenesis, the formation of new blood vessels, which is important for the growth and spread of cancer cells. Additionally, this compound has been shown to modulate the immune system, potentially making it a useful treatment for autoimmune diseases.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethoxyphenyl)-N'-(3-methyl-2-pyridinyl)thiourea has several advantages for use in lab experiments. It is a relatively easy compound to synthesize, and it is stable under normal laboratory conditions. Additionally, this compound has been shown to have low toxicity in animal studies. However, there are also limitations to its use. This compound is not water-soluble, which can make it difficult to administer to cells or animals. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on N-(2,4-dimethoxyphenyl)-N'-(3-methyl-2-pyridinyl)thiourea. One area of interest is its potential use as a treatment for cancer. Further studies are needed to determine its effectiveness in vivo, as well as its potential side effects. This compound also has potential applications in the treatment of viral infections and inflammatory diseases. Additionally, more research is needed to fully understand its mechanism of action and identify potential targets for drug development.

Synthesis Methods

The synthesis of N-(2,4-dimethoxyphenyl)-N'-(3-methyl-2-pyridinyl)thiourea involves the reaction of 2,4-dimethoxyaniline with 3-methyl-2-pyridinecarbonyl isothiocyanate. The resulting product is then purified through recrystallization to obtain this compound in its pure form.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-N'-(3-methyl-2-pyridinyl)thiourea has been found to have various applications in scientific research. It has been shown to have anticancer properties, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro. This compound has also been found to have antiviral properties, with studies showing its effectiveness against the influenza virus. Additionally, this compound has been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases.